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Compound of Interest

Compound Name: 1-Phenoxyheptane

Cat. No.: B1655134 Get Quote

An In-depth Technical Guide to 1-
Phenoxyheptane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Phenoxyheptane, including its

chemical identifiers, physicochemical properties, a detailed experimental protocol for its

synthesis, and expected spectroscopic data.

Core Identifiers and Properties
1-Phenoxyheptane is an organic compound classified as a phenyl ether. It consists of a heptyl

group attached to a benzene ring through an oxygen atom.

Chemical Identifiers
A summary of the key chemical identifiers for 1-Phenoxyheptane is presented in Table 1.
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Identifier Value

CAS Number 32395-96-3

Molecular Formula C₁₃H₂₀O

Molecular Weight 192.30 g/mol

IUPAC Name 1-Phenoxyheptane

Synonyms Heptyl phenyl ether, (Heptyloxy)benzene

InChI
InChI=1S/C13H20O/c1-2-3-4-5-9-12-14-13-10-

7-6-8-11-13/h6-8,10-11H,2-5,9,12H2,1H3

InChIKey VKFMYOVXGQWPHE-UHFFFAOYSA-N

Canonical SMILES CCCCCCCOC1=CC=CC=C1

Physicochemical Properties
The physicochemical properties of 1-Phenoxyheptane are summarized in Table 2. It is

important to note that experimentally determined values for some properties are not readily

available in the literature.
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Property Value Notes

Boiling Point 115-116 °C at 1 Torr

The boiling point at

atmospheric pressure is

expected to be significantly

higher. Longer alkyl chains in

ethers generally lead to higher

boiling points.

Melting Point Data not available

Density Data not available

Appearance Colorless liquid (predicted)

Solubility

Soluble in common organic

solvents (e.g., ethanol, diethyl

ether, chloroform). Insoluble in

water.

The phenoxy group contributes

to solubility in organic solvents,

while the long heptyl chain

imparts hydrophobicity.

Synthesis of 1-Phenoxyheptane
The most common and efficient method for the synthesis of 1-Phenoxyheptane is the

Williamson ether synthesis. This reaction involves the nucleophilic substitution of a halide by a

phenoxide ion.

Experimental Protocol: Williamson Ether Synthesis
This protocol details the synthesis of 1-Phenoxyheptane from phenol and 1-bromoheptane.

Materials:

Phenol

1-Bromoheptane

Sodium hydroxide (NaOH)

Ethanol
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Diethyl ether

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate (MgSO₄)

Deionized water

Procedure:

Preparation of Sodium Phenoxide: In a round-bottom flask equipped with a reflux condenser

and a magnetic stirrer, dissolve a specific molar equivalent of sodium hydroxide in ethanol

with gentle heating. To this solution, add one molar equivalent of phenol. The reaction

mixture is stirred at room temperature for 30 minutes to ensure the complete formation of

sodium phenoxide.

Addition of Alkyl Halide: To the solution of sodium phenoxide, add one molar equivalent of 1-

bromoheptane dropwise at room temperature.

Reflux: After the addition is complete, heat the reaction mixture to reflux and maintain it for 4-

6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and remove

the ethanol under reduced pressure using a rotary evaporator. To the residue, add deionized

water and transfer the mixture to a separatory funnel.

Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic

layers.

Washing: Wash the combined organic layers with deionized water (2 x 50 mL) and then with

brine (1 x 50 mL).

Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, filter, and

concentrate the solvent using a rotary evaporator.

Purification: The crude product can be purified by vacuum distillation or column

chromatography on silica gel to yield pure 1-Phenoxyheptane.
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Experimental Workflow
The following diagram illustrates the key steps in the synthesis and purification of 1-
Phenoxyheptane.

To cite this document: BenchChem. [CAS number and other identifiers for 1-
Phenoxyheptane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1655134#cas-number-and-other-identifiers-for-1-
phenoxyheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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